Cas no 150315-07-4 (Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters)

• Product Name: Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters
• CAS No: 150315-07-4
• MF: C₃₀H₅₈O₂
• MW: 450.780330181122
• CID: 134616
• PubChem ID: 20833813
• Update Time: 2025-04-19

Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters Chemical and Physical Properties

Names and Identifiers

• Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters
• Erucic acid 2-ethylhexyl ester
• EINECS 302-164-1
• 2-Ethylhexyl(Z)-docos-13-enoate
• 150315-07-4
• 94094-62-9
• 13-Docosenoic acid, 2-ethylhexyl ester, (Z)-
• 2-Ethylhexyl (Z)-docos-13-enoate
• DTXSID201258662
• NS00063215

• Inchi： 1S/C30H58O2/c1-4-7-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-27-30(31)32-28-29(6-3)26-8-5-2/h14-15,29H,4-13,16-28H2,1-3H3/b15-14-
• InChI Key： PECIZVZMWBESKB-PFONDFGASA-N
• SMILES： O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 450.44394
• Monoisotopic Mass: 450.44368109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 26
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3